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Compound of Interest
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Cat. No.: B12421979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of TCO-PEG3-alcohol, a heterobifunctional

linker, and its applications in the field of drug delivery. We will explore its chemical properties,

the underlying bioorthogonal chemistry, and its role in constructing sophisticated therapeutic

constructs such as antibody-drug conjugates (ADCs) and targeted nanoparticles. This

document consolidates key data, outlines experimental methodologies, and provides visual

representations of relevant chemical and biological processes.

Introduction to TCO-PEG3-Alcohol
TCO-PEG3-alcohol is a versatile chemical tool used in bioconjugation, the process of linking

molecules together to create novel functionalities. It is classified as a heterobifunctional linker,

meaning it possesses two different reactive groups connected by a spacer.[1] The key

components of TCO-PEG3-alcohol are:

Trans-cyclooctene (TCO): A strained alkene that serves as the reactive moiety for

bioorthogonal "click chemistry".[2]

Polyethylene Glycol (PEG) Spacer: A three-unit PEG chain (PEG3) that enhances water

solubility, reduces aggregation, minimizes steric hindrance, and can improve the

pharmacokinetic profile of the final conjugate.[3][4][5]
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Terminal Alcohol (-OH): A hydroxyl group that provides a secondary site for further chemical

modification or attachment to other molecules.

The primary utility of TCO-PEG3-alcohol stems from its participation in the inverse-electron

demand Diels-Alder (iEDDA) reaction with a tetrazine-containing molecule. This reaction is a

cornerstone of bioorthogonal chemistry, valued for its exceptional speed, high selectivity, and

ability to proceed under mild, physiological conditions without the need for cytotoxic catalysts

like copper. These characteristics make the TCO-tetrazine ligation ideal for use in complex

biological systems, including in vivo applications.

Physicochemical Properties
The quantitative data for TCO-PEG3-alcohol is summarized below. It is important to note that

different suppliers report slight variations in chemical formula and molecular weight.
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Property Value Source(s)

Chemical Formula C17H31NO6

C15H27NO5

Molecular Weight 345.43 g/mol

345.44 g/mol

301.4 g/mol

301.38 g/mol

Purity >95% or >96%

Physical Form Viscous oil

Solubility
DMSO, DMF, DCM,

Acetonitrile, Chloroform, THF

Storage Conditions

-20°C, desiccated. TCO

compounds have a limited

shelf life and are not

recommended for long-term

storage due to potential

isomerization to the less

reactive cis-cyclooctene

(CCO).

Core Reaction: TCO-Tetrazine Ligation
The central application of TCO-PEG3-alcohol is its rapid and specific reaction with a tetrazine

derivative. This iEDDA cycloaddition is one of the fastest bioorthogonal reactions currently

available. The process involves the TCO group reacting with the tetrazine to form a stable

dihydropyridazine linkage, releasing nitrogen gas in the process. This reaction's

biocompatibility allows it to proceed efficiently in mild buffer conditions without interfering with

native biological functional groups.
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Figure 1: The inverse electron demand Diels-Alder (iEDDA) reaction between TCO and
Tetrazine.

Applications in Drug Delivery
The unique properties of TCO-PEG3-alcohol make it a powerful tool for designing advanced

drug delivery systems. Its ability to form stable covalent bonds under biocompatible conditions

is invaluable for creating targeted therapeutics that can enhance drug efficacy and reduce off-

target effects.

4.1. Antibody-Drug Conjugates (ADCs)

TCO-PEG3-alcohol is used in the development of ADCs, which are highly targeted cancer

therapeutics. In this application, an antibody that specifically targets a tumor antigen is modified

with a tetrazine. A potent cytotoxic drug is separately conjugated to TCO-PEG3-alcohol. The

two components are then combined, and the TCO-tetrazine click reaction efficiently links the

drug to the antibody. The PEG3 spacer helps to improve the solubility and stability of the final

ADC construct.
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Figure 2: Workflow for the construction of an Antibody-Drug Conjugate (ADC) using TCO-
PEG3-Alcohol.

4.2. Nanoparticle-Based Delivery

PEGylation, the coating of nanoparticles with PEG, is a widely used strategy to improve the

systemic circulation time and reduce the immunogenicity of drug carriers. TCO-PEG3-alcohol
can be used to functionalize the surface of nanoparticles, such as liposomes or polymeric

micelles. This allows for the subsequent attachment of tetrazine-modified targeting ligands

(e.g., peptides, aptamers) or imaging agents via the TCO-tetrazine click reaction. This

approach enables the creation of multifunctional nanoparticles for targeted drug delivery and

diagnostics. The PEG spacer shields the nanoparticle surface from opsonization and
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phagocytosis, prolonging its time in circulation and enhancing the probability of reaching the

target tissue.

4.3. Controlled Release Systems

The principles of bioorthogonal chemistry are also being applied to create stimuli-responsive

drug delivery systems. While not an intrinsic property of the TCO-PEG3-alcohol linker itself, it

can be incorporated into larger constructs where a bioorthogonal reaction triggers the release

of a therapeutic agent. For example, a prodrug can be designed to be activated and released

from a carrier upon a specific bioorthogonal cleavage reaction at the target site, minimizing

systemic toxicity.

General Experimental Protocol for Bioconjugation
The following section provides a generalized protocol for the conjugation of a tetrazine-

modified molecule to TCO-PEG3-alcohol. This protocol is adapted from methodologies for

related TCO linkers and should be optimized for specific molecules and applications.

5.1. Materials and Reagents

TCO-PEG3-alcohol

Tetrazine-modified molecule (e.g., protein, peptide, small molecule drug)

Anhydrous, amine-free solvent (e.g., DMSO, DMF) for stock solutions

Reaction Buffer: A buffer appropriate for the biomolecule of interest, typically phosphate-

buffered saline (PBS) at pH 7.4.

Purification system (e.g., size-exclusion chromatography (SEC), dialysis, HPLC)

5.2. Experimental Procedure

Preparation of Stock Solutions:

Prepare a stock solution of TCO-PEG3-alcohol (e.g., 10 mM) in anhydrous DMSO. Store

protected from light and moisture.
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Dissolve or dilute the tetrazine-modified molecule in the chosen reaction buffer to a known

concentration (e.g., 1-10 mg/mL).

Conjugation Reaction:

Add the TCO-PEG3-alcohol stock solution to the solution of the tetrazine-modified

molecule. A molar excess of the TCO linker (e.g., 5-20 fold) is typically used to ensure

complete reaction with the tetrazine.

Incubate the reaction mixture at room temperature or 37°C. The reaction is typically very

fast, with significant conjugation occurring within 30-60 minutes. Reaction time should be

optimized.

Purification:

Once the reaction is complete, remove the excess, unreacted TCO-PEG3-alcohol and

any side products.

For protein conjugates, purification can be achieved using dialysis or size-exclusion

chromatography.

For small molecule conjugates, purification may require reverse-phase HPLC.

Characterization:

Confirm the successful conjugation using analytical techniques such as mass

spectrometry (to verify the mass increase corresponding to the linker), SDS-PAGE (for

proteins, to observe a shift in molecular weight), or UV-Vis spectroscopy (if either

component has a characteristic absorbance).

The resulting product is a molecule functionalized with a PEG3-alcohol chain. The terminal

hydroxyl group is now available for subsequent chemical modifications if desired.
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Figure 3: General experimental workflow for bioconjugation using TCO-PEG3-Alcohol.

Conclusion
TCO-PEG3-alcohol is a highly effective heterobifunctional linker for applications in drug

delivery. Its utility is centered on the rapid, specific, and biocompatible TCO-tetrazine click
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reaction. The integrated PEG3 spacer enhances the physicochemical properties of resulting

conjugates, improving solubility and reducing immunogenicity. These features have positioned

TCO-PEG3-alcohol as a valuable tool for constructing next-generation therapeutics, including

antibody-drug conjugates and targeted nanoparticle systems, with the potential for more

precise and effective treatment of disease. Researchers developing such systems can leverage

the unique advantages of this linker to build complex, multifunctional biomolecular

architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. TCO-PEG3-alcohol - Creative Biolabs [creative-biolabs.com]

2. TCO | BroadPharm [broadpharm.com]

3. TCO-PEG3-alcohol - Conju-Probe: Enable Bioconjugation [conju-probe.com]

4. TCO PEG,TCO Linker - Click Chemistry Tools | AxisPharm [axispharm.com]

5. PEGylation as a strategy for improving nanoparticle-based drug and gene delivery - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to TCO-PEG3-Alcohol in Advanced
Drug Delivery Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12421979#tco-peg3-alcohol-applications-in-drug-
delivery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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